Cas no 4878-14-2 (2-(3-Chlorophenoxy)propanoyl chloride)

• Product Name: 2-(3-Chlorophenoxy)propanoyl chloride
• CAS No: 4878-14-2
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• MDL: MFCD02295755
• CID: 4714625
• Update Time: 2025-10-28

2-(3-Chlorophenoxy)propanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenoxy)propanoyl chloride
• Propanoyl chloride,2-(3-chlorophenoxy)-
• 2-(3-Chlorophenoxy)propanoyl chloride

• MDL： MFCD02295755
• Inchi： 1S/C9H8Cl2O2/c1-6(9(11)12)13-8-4-2-3-7(10)5-8/h2-6H,1H3
• InChI Key： ZTVZDNDXSGIOTQ-UHFFFAOYSA-N
• SMILES： ClC(C(C)OC1C=CC=C(C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Topological Polar Surface Area: 26.3

Additional information on 2-(3-Chlorophenoxy)propanoyl chloride

2-(3-Chlorophenoxy)propanoyl Chloride: A Comprehensive Overview

2-(3-Chlorophenoxy)propanoyl chloride (CAS No. 4878-14-2) is a versatile organic compound with significant applications in the chemical industry. This compound, also referred to as 3-chlorophenoxypropanoyl chloride, belongs to the class of acyl chlorides and is widely used as an intermediate in the synthesis of various chemical products. Its structure consists of a chlorophenoxy group attached to a propanoyl chloride moiety, making it a valuable building block in organic synthesis.

The synthesis of 2-(3-chlorophenoxy)propanoyl chloride typically involves the reaction of 3-chlorophenol with propionyl chloride in the presence of a catalyst such as pyridine or other bases. This reaction is a classic example of nucleophilic acyl substitution, where the hydroxyl group of the phenol attacks the carbonyl carbon of the acyl chloride, leading to the formation of the desired product. The reaction conditions are optimized to ensure high yield and purity, often requiring careful control of temperature and solvent selection.

One of the most notable applications of 2-(3-chlorophenoxy)propanoyl chloride is in the production of herbicides. This compound serves as an intermediate in the synthesis of certain phenoxy herbicides, which are widely used in agriculture to control unwanted vegetation. The phenoxy group in its structure contributes to its herbicidal activity by interfering with plant hormone regulation, particularly auxin signaling. Recent studies have highlighted its role in developing more efficient and environmentally friendly herbicide formulations, which align with global efforts to reduce chemical residues in agricultural products.

Another significant application of 2-(3-chlorophenoxy)propanoyl chloride is in the pharmaceutical industry. It is employed as an intermediate in the synthesis of various drugs, including anti-inflammatory agents and antiviral compounds. The ability to modify its structure through substitution reactions allows for the creation of diverse pharmacophores, making it a valuable asset in drug discovery programs. Researchers have explored its potential in developing targeted therapies for conditions such as cancer and infectious diseases, leveraging its unique reactivity and structural flexibility.

In addition to its role as an intermediate, 2-(3-chlorophenoxy)propanoyl chloride has found applications in polymer chemistry. It is used as a monomer or crosslinking agent in the synthesis of polyurethanes and other polymers. The reactivity of its acyl chloride group enables it to participate in condensation reactions, leading to high-performance materials with tailored properties. Recent advancements in polymer science have utilized this compound to develop biodegradable polymers, addressing growing concerns about environmental sustainability.

The physical properties of 2-(3-chlorophenoxy)propanoyl chloride are well-documented, with a melting point around -15°C and a boiling point at approximately 105°C under standard conditions. Its density is about 1.15 g/cm³, and it is soluble in common organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in various chemical processes that require precise control over solubility and reactivity.

From a safety perspective, handling 2-(3-chlorophenoxy)propanoyl chloride requires adherence to standard laboratory protocols due to its reactive nature. It reacts vigorously with water and alcohols, producing hazardous fumes such as hydrogen chloride gas. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when working with this compound. Storage should be done in tightly sealed containers under dry conditions to prevent moisture contamination.

Recent research has focused on improving the synthesis and application efficiency of 2-(3-chlorophenoxy)propanoyl chloride through green chemistry principles. Scientists have explored alternative catalysts and solvent systems that minimize environmental impact while maintaining or enhancing reaction yields. For instance, microwave-assisted synthesis has been demonstrated to significantly reduce reaction times while achieving higher purity levels compared to traditional methods.

In conclusion, 2-(3-chlorophenoxy)propanoyl chloride (CAS No. 4878-14-2) is a multifaceted compound with wide-ranging applications across various industries. Its role as an intermediate in herbicide production, pharmaceutical development, and polymer synthesis underscores its importance in modern chemistry. As research continues to uncover new applications and improve synthetic methodologies, this compound remains a cornerstone in organic synthesis and material science.